N1-(2-chlorobenzyl)-N2-((1-(thiophen-2-yl)cyclopropyl)methyl)oxalamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-N'-[(1-thiophen-2-ylcyclopropyl)methyl]oxamide
• InChI: InChI=1S/C17H17ClN2O2S/c18-13-5-2-1-4-12(13)10-19-15(21)16(22)20-11-17(7-8-17)14-6-3-9-23-14/h1-6,9H,7-8,10-11H2,(H,19,21)(H,20,22)
• InChI Key: LYKHPZQQQIQMLJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CNC(=O)C(=O)NCC2=CC=CC=C2Cl)C3=CC=CS3
• Molecular Formula: C17H17ClN2O2S
• Molecular Weight: 348.8 g/mol

Description

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It’s considered to be a structural alert with the formula C4H4S. Thiophene and its substituted derivatives are a very important class of heterocyclic compounds which show interesting applications in the field of medicinal chemistry.

Molecular Structure Analysis

The molecular structure of a compound can be characterized by techniques such as 1H NMR, 13C NMR, MS, and FT-IR spectra. Single crystals of a compound can be grown in a suitable solvent and the structure can be confirmed by X-ray diffraction.

Chemical Reactions Analysis

The chemical reactions involving thiophene derivatives can vary widely depending on the specific compound and the conditions. For example, the reaction of substituted buta-1-enes with potassium sulfide enables an atom economical, and transition-metal-free synthesis of thiophenes via cleavage of multiple C-H bonds.

Physical And Chemical Properties Analysis

Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Polyamine Analogue-Induced Programmed Cell Death

Research on polyamine analogues, such as N1-ethyl-N11-[(cyclopropyl)methyl]-4,8,-diazaundecane (CPENSpm), has shown cytotoxic activity in certain cell types, indicating potential applications in anticancer treatments. These compounds induce programmed cell death (PCD) through the superinduction of spermidine/spermine N1-acetyltransferase (SSAT), suggesting their role in cancer therapy by exploiting the polyamine catabolic pathway (H. Ha et al., 1997).

Synthesis of Di- and Mono-Oxalamides

A novel synthetic approach for N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides from 3-(2-nitroaryl)oxirane-2-carboxamides has been developed, showcasing the potential for creating diverse oxalamide derivatives for various chemical applications. This methodology provides a new formula for synthesizing anthranilic acid derivatives and oxalamides, highlighting the versatility of oxalamide compounds in chemical synthesis (V. Mamedov et al., 2016).

Copper-Catalyzed Coupling Reactions

The use of Cu2O/N,N'-bis(thiophen-2-ylmethyl)oxalamide as an effective catalyst system for Goldberg amidation with (hetero)aryl chlorides showcases the utility of oxalamide derivatives in facilitating complex chemical reactions. This demonstrates the compound's role in enhancing the efficiency of coupling reactions involving a variety of functional groups (Subhadip De et al., 2017).

Mechanism of Action

The mechanism of action of a compound depends on its specific structure and the biological target it interacts with. Thiophene and its derivatives have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry.

Future Directions

The future directions in the study of thiophene derivatives could involve the synthesis and characterization of novel thiophene moieties with wider therapeutic activity. This is a topic of interest for medicinal chemists to synthesize and investigate new structural prototypes with more effective pharmacological activity.